Cas no 1701946-27-1 (2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride)

• Product Name: 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride
• CAS No: 1701946-27-1
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6402015
• PubChem ID: 106206657
• Update Time: 2025-06-22

2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride
• EN300-1145002
• 1701946-27-1
• 2-[(2-cyclopropylethoxy)methyl]-3-methylbutane-1-sulfonyl chloride

• Inchi： 1S/C11H21ClO3S/c1-9(2)11(8-16(12,13)14)7-15-6-5-10-3-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： WFHDCNRQYGDRQH-UHFFFAOYSA-N
• SMILES： ClS(CC(COCCC1CC1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride

Research Brief on 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride (CAS: 1701946-27-1): Recent Advances and Applications

The compound 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride (CAS: 1701946-27-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a versatile intermediate with potential applications in drug discovery, particularly in the synthesis of bioactive molecules and prodrugs. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its unique chemical properties for targeted modifications and enhanced pharmacokinetics.

One of the key areas of interest is the role of 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride in the synthesis of sulfonamide-based compounds. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have utilized this compound to introduce sulfonyl groups into complex molecular frameworks, enabling the creation of new derivatives with improved efficacy and selectivity. Recent publications highlight its use in the development of inhibitors targeting specific enzymes involved in disease pathways.

In addition to its applications in drug synthesis, 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride has been investigated for its potential in chemical biology tools. For instance, it has been employed as a reactive probe for labeling proteins and other biomolecules, facilitating studies on protein-protein interactions and cellular signaling pathways. The compound's ability to form stable covalent bonds with nucleophilic residues makes it a valuable tool for bioconjugation and proteomics research.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. Novel catalytic approaches and greener synthetic routes have been reported, reducing the environmental impact and enhancing the scalability of its production. These developments are particularly relevant for industrial applications, where cost-effective and sustainable synthesis methods are highly sought after.

Despite its promising potential, challenges remain in the optimization of its reactivity and stability under physiological conditions. Ongoing research aims to address these limitations by exploring structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area, paving the way for new therapeutic and diagnostic applications.

In conclusion, 2-(2-cyclopropylethoxy)methyl-3-methylbutane-1-sulfonyl chloride (CAS: 1701946-27-1) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Continued research into its properties and applications will likely yield significant contributions to the field, offering new opportunities for the development of next-generation pharmaceuticals and research tools.